(E)-2-(3-(2-chloro-6-fluorophenyl)-2-cyanoacrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[(E)-3-(2-chloro-6-fluorophenyl)-2-cyanoprop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C19H15ClFN3O2S/c20-13-5-3-6-14(21)12(13)8-10(9-22)18(26)24-19-16(17(23)25)11-4-1-2-7-15(11)27-19/h3,5-6,8H,1-2,4,7H2,(H2,23,25)(H,24,26)/b10-8+
• InChI Key: VZZNTNWCWPFPHQ-CSKARUKUSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C(=CC3=C(C=CC=C3Cl)F)C#N)C(=O)N
• Isomeric SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)/C(=C/C3=C(C=CC=C3Cl)F)/C#N)C(=O)N
• Molecular Formula: C19H15ClFN3O2S
• Molecular Weight: 403.9 g/mol

Description

(E)-2-(3-(2-chloro-6-fluorophenyl)-2-cyanoacrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C19H15ClFN3O2S and its molecular weight is 403.86. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Spectra and Solvatochromic Behavior

Research has demonstrated the solvent effect on the absorption and fluorescence spectra of several carboxamides, including derivatives similar to the compound of interest. Studies have shown that the dipole moments of the excited state are higher than those of the ground state, indicating significant solvatochromic behavior which could be valuable in the development of fluorescent probes for biological and chemical sensing applications (Patil et al., 2011).

Synthesis and Characterization

A variety of carboxamides, including those structurally similar to the queried compound, have been synthesized and characterized, indicating a broad interest in exploring their chemical properties and potential applications. These studies involve complex synthetic routes that yield compounds with potential biological activity, showcasing the diverse synthetic approaches that can be employed to obtain these compounds (Talupur et al., 2021).

Antimicrobial and Antitumor Activities

Research into similar tetrahydrobenzo[b]thiophene carboxamides has highlighted their potential antimicrobial and antitumor activities. This includes studies on the synthesis of derivatives with varying substituents and their subsequent evaluation against a range of bacterial and fungal strains, as well as cancer cell lines. The structural variations within these compounds have provided insights into their mechanism of action and potential therapeutic applications (Babu et al., 2013).

Analytical and Biochemical Applications

Further research into carboxamide derivatives similar to the compound has revealed their utility in analytical chemistry and biochemistry. This includes their role in fluorescence quenching studies and the evaluation of their physicochemical properties in different solvents, which could be important for developing new materials for sensors and other analytical tools (Patil et al., 2012).